Cas no 1206986-52-8 (4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine)
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 4-[[(2-Chlorophenyl)methyl]thio]-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine
- 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine
-
- Inchi: 1S/C20H16ClN3OS/c1-25-16-7-4-6-14(11-16)18-12-19-20(22-9-10-24(19)23-18)26-13-15-5-2-3-8-17(15)21/h2-12H,13H2,1H3
- InChI Key: AESIJWIXJJGNKC-UHFFFAOYSA-N
- SMILES: C12=CC(C3=CC=CC(OC)=C3)=NN1C=CN=C2SCC1=CC=CC=C1Cl
Experimental Properties
- Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: -0.94±0.30(Predicted)
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-0783-2μmol |
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1206986-52-8 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0783-5μmol |
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1206986-52-8 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0783-10μmol |
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1206986-52-8 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0783-20μmol |
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1206986-52-8 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0783-1mg |
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1206986-52-8 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0783-2mg |
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1206986-52-8 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0783-3mg |
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1206986-52-8 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0783-4mg |
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1206986-52-8 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0783-5mg |
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1206986-52-8 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0783-10mg |
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1206986-52-8 | 10mg |
$79.0 | 2023-09-11 |
4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine
Professional Introduction to Compound with CAS No 1206986-52-8 and Product Name: 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine
The compound identified by the CAS number 1206986-52-8 and the product name 4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound belongs to the pyrazolo[1,5-a]pyrazine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of functional groups such as the (2-chlorophenyl)methylsulfanyl moiety and the 3-methoxyphenyl substituent contributes to its unique chemical profile, making it a promising candidate for further exploration in medicinal chemistry.
In recent years, the pharmaceutical industry has seen a surge in the development of novel heterocyclic compounds due to their potential to interact with biological targets in unique ways. The pyrazolo[1,5-a]pyrazine core is particularly noteworthy for its ability to modulate various enzymatic pathways and receptor interactions. This compound, with its specific substitution pattern, has been studied for its potential applications in the treatment of neurological disorders, inflammatory conditions, and even certain types of cancer. The (2-chlorophenyl)methylsulfanyl group is known for its ability to enhance binding affinity to biological targets, while the 3-methoxyphenyl group contributes to metabolic stability and bioavailability.
Recent research has highlighted the importance of structure-activity relationships (SAR) in the design of effective pharmaceutical agents. The compound in question has been subjected to rigorous computational modeling and experimental validation to elucidate its mechanism of action. Studies have shown that it can interact with multiple receptors and enzymes, suggesting a broad spectrum of potential therapeutic applications. For instance, preliminary studies indicate that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various pathological processes.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyrazolo[1,5-a]pyrazine core. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions, ensuring that the final product retains its desired structural integrity.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Its unique structural features make it amenable to further derivatization, allowing researchers to fine-tune its biological activity. For example, modifications to the (2-chlorophenyl)methylsulfanyl group could enhance its solubility or improve its pharmacokinetic properties. Similarly, alterations to the 3-methoxyphenyl substituent might alter its receptor binding affinity or metabolic stability.
In vitro studies have provided valuable insights into the biological activity of this compound. Initial assays have revealed that it can modulate pathways associated with inflammation and neuroprotection. For instance, it has shown promise in reducing levels of pro-inflammatory cytokines in cell culture models. Furthermore, it has demonstrated neuroprotective effects in animal models of neurodegenerative diseases, suggesting potential applications in conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of this compound is another area of interest. Preliminary data indicate that it exhibits good oral bioavailability and moderate metabolic stability. These properties are crucial for developing a drug that can be administered orally and maintain efficacy over an extended period. Additionally, studies have shown that it can cross the blood-brain barrier, which is essential for treating neurological disorders.
From a regulatory perspective, ensuring compliance with safety and efficacy standards is paramount. The compound has undergone preliminary toxicological assessments to evaluate its safety profile. These studies have shown no significant adverse effects at relevant doses, although further long-term studies are warranted to fully characterize its safety profile.
The development of this compound also underscores the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work closely with biologists and pharmacologists to design, synthesize, and test new molecules. This collaborative approach ensures that compounds like this one are not only structurally novel but also biologically relevant.
Looking ahead, the future prospects for this compound are promising. Ongoing research aims to optimize its potency, selectivity, and pharmacokinetic properties through structure-based drug design principles. Additionally, clinical trials are being planned to evaluate its efficacy in humans for various therapeutic indications.
In conclusion,4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a promising lead molecule for drug discovery,(2-chlorophenyl)methylsulfanyl, 3-methoxyphenyl, highlight its versatility,4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine, underscores its importance as a candidate for further development.
1206986-52-8 (4-{[(2-chlorophenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)